Cas no 2228969-88-6 (methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate
• CAS No: 2228969-88-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5881909
• PubChem ID: 165690540
• Update Time: 2025-10-30

methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate
• EN300-1740503
• 2228969-88-6

• Inchi： 1S/C12H17NO3/c1-7-9(11(14)15-5)10(8(2)13(7)4)12(3)6-16-12/h6H2,1-5H3
• InChI Key： DACBEKOAQBXDGB-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate

Recent Advances in the Study of Methyl 1,2,5-Trimethyl-4-(2-Methyloxiran-2-yl)-1H-Pyrrole-3-Carboxylate (CAS: 2228969-88-6)

The compound methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate (CAS: 2228969-88-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of biologically active molecules. Its structural motif, which includes a pyrrole ring and an epoxide group, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory and anticancer agents, leveraging its reactivity to create diverse derivatives with enhanced biological activity.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. The epoxide moiety in the molecule allows for selective conjugation with biomolecules, enabling the development of prodrugs that can release active agents in specific physiological environments. This property has been particularly valuable in the design of cancer therapeutics, where targeted delivery can minimize off-target effects and improve therapeutic efficacy.

In addition to its synthetic utility, methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate has demonstrated promising biological activity in preclinical studies. Recent investigations have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Furthermore, the compound's mechanism of action has been elucidated through structural and biochemical studies. The epoxide group is believed to interact with nucleophilic residues in the active sites of target enzymes, forming covalent adducts that inhibit enzyme activity. This mechanism, combined with the compound's ability to penetrate cell membranes, makes it a promising candidate for further drug development efforts.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as stability, bioavailability, and potential toxicity need to be addressed through further research. However, the recent progress in understanding its properties and applications underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, methyl 1,2,5-trimethyl-4-(2-methyloxiran-2-yl)-1H-pyrrole-3-carboxylate (CAS: 2228969-88-6) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further investigation. Future studies should focus on optimizing its properties for therapeutic applications and exploring its potential in other areas of drug development.